Cas no 1423027-99-9 (5-bromo-4-methoxythiophene-2-carboxylic acid)

5-bromo-4-methoxythiophene-2-carboxylic acid structure
1423027-99-9 structure
Product Name:5-bromo-4-methoxythiophene-2-carboxylic acid
CAS No:1423027-99-9
MF:C6H5BrO3S
MW:237.071099996567
CID:4598212
PubChem ID:71757363
Update Time:2024-03-01

5-bromo-4-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-methoxythiophene-2-carboxylic acid
    • Inchi: 1S/C6H5BrO3S/c1-10-3-2-4(6(8)9)11-5(3)7/h2H,1H3,(H,8,9)
    • InChI Key: SSZYFNWEXXZETP-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC(Br)=C(OC)C=1

Computed Properties

  • Exact Mass: 235.91428g/mol
  • Monoisotopic Mass: 235.91428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 347.8±42.0 °C at 760 mmHg
  • Flash Point: 164.1±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-4-methoxythiophene-2-carboxylic acid Security Information

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